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Compound of Interest

Compound Name:
1-[(2,4-

Difluorophenyl)methyl]triazole

CAS No.: 2004360-43-2

Cat. No.: B2452953

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the critical chemical intermediates required

for the synthesis of Fluconazole (CAS: 86386-73-4). It is designed for process chemists and

analytical scientists optimizing the synthesis of this bis-triazole antifungal.

The guide focuses on the two pivotal control points in the commercial Friedel-Crafts/Corey-

Chaykovsky pathway:

The "Ketone" Intermediate: 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.[1][2]

The "Epoxide" Intermediate: 1-[[2-(2,4-Difluorophenyl)oxiran-2-yl]methyl]-1H-1,2,4-triazole.[3]

[4]

Part 1: Chemical Identity & Nomenclature
Precise identification is the first line of defense against supply chain errors. The following tables

consolidate the chemical identifiers for the primary intermediates.
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Primary Intermediate A: The "Ketone"
This compound represents the first introduction of the triazole moiety. Its purity is critical to

prevent regioisomeric impurities downstream.

Identifier Type Value

Common Name
Fluconazole Ketone / 2-Triazolyl-2',4'-

difluoroacetophenone

CAS Number 86404-63-9

IUPAC Name
1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-

yl)ethanone

Molecular Formula C₁₀H₇F₂N₃O

Molecular Weight 223.18 g/mol

Pharmacopeial Ref Fluconazole Impurity E (EP/USP)

SMILES FC1=C(C(CN2C=NC=N2)=O)C=CC(F)=C1

InChIKey XCHRPVARHBCFMJ-UHFFFAOYSA-N

Primary Intermediate B: The "Epoxide"
This is the penultimate intermediate. While Fluconazole itself is achiral (due to symmetry), this

epoxide possesses a chiral center. However, in standard commercial synthesis, it is produced

and used as a racemate because the subsequent ring-opening restores symmetry.
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Identifier Type Value

Common Name Fluconazole Epoxide / Oxirane Intermediate

CAS Number 86386-76-7

IUPAC Name
1-[[2-(2,4-Difluorophenyl)oxiran-2-yl]methyl]-1H-

1,2,4-triazole

Molecular Formula C₁₁H₉F₂N₃O

Molecular Weight 237.21 g/mol

Pharmacopeial Ref Fluconazole Impurity G (EP)

SMILES FC1=C(C2(CN3C=NC=N3)CO2)C=CC(F)=C1

InChIKey UIXQTZYZQHYHRL-UHFFFAOYSA-N

Part 2: Synthetic Pathways & Mechanistic Insight
The Convergent Strategy
The most robust industrial route avoids the hazardous Grignard/Lithiation of 1-bromo-2,4-

difluorobenzene. Instead, it utilizes a Friedel-Crafts acylation followed by a Corey-Chaykovsky

epoxidation.

Expert Insight - The Symmetry Restoration: A unique feature of Fluconazole synthesis is the

restoration of symmetry.

Asymmetry Creation: The conversion of the Ketone (Achiral) to the Epoxide (Chiral/Racemic)

creates a stereocenter.

Symmetry Restoration: The final nucleophilic attack by the second triazole unit on the

epoxide ring renders the central carbon achiral again (it becomes bonded to two identical

methylene-triazole groups). Operational Consequence: You do not need chiral resolution for

the Epoxide intermediate, but you must control the regioselectivity of the ring opening to

ensure the second triazole attaches at the terminal carbon.

Visualization: Reaction Workflow
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The following diagram illustrates the critical control points (CCP) where impurities E and G are

generated.

1,3-Difluorobenzene
(Starting Material)

Friedel-Crafts Acylation
(Chloroacetyl Chloride)

2-Chloro-2',4'-difluoroacetophenone

Nucleophilic Substitution
(1,2,4-Triazole + Base)

KETONE INTERMEDIATE
(CAS: 86404-63-9)
*CCP: Impurity E*

Corey-Chaykovsky Epoxidation
(TMSI / DMSO)

Critical Quality Attribute:
Unreacted intermediates here

become difficult-to-remove
Pharmacopeial Impurities

EPOXIDE INTERMEDIATE
(CAS: 86386-76-7)
*CCP: Impurity G*

Ring Opening
(1,2,4-Triazole + Base)

FLUCONAZOLE API
(CAS: 86386-73-4)
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Click to download full resolution via product page

Figure 1: Industrial synthesis pathway highlighting the Ketone and Epoxide as Critical Control

Points (CCPs) for impurity management.

Part 3: Analytical Protocols (HPLC)
To validate the quality of these intermediates, a single isocratic HPLC method is often preferred

for in-process control (IPC) to track the conversion of Ketone → Epoxide → Fluconazole.

Protocol: Reverse-Phase Separation of Intermediates
This method is derived from USP/EP monographs but optimized for the separation of the

specific intermediates (Impurity E and G) from the API.

Chromatographic Conditions:

Parameter Setting

Column
C18 End-capped (e.g., Zorbax Eclipse XDB-C18

or Inertsil ODS-3), 150 x 4.6 mm, 3.5 µm

Mobile Phase Acetonitrile : Buffer (25:75 v/v)

Buffer Composition
0.01M Ammonium Acetate adjusted to pH 5.0

with Acetic Acid

Flow Rate 1.0 mL/min

Column Temp 30°C

Detection UV @ 261 nm (λ max for difluorophenyl moiety)

Injection Vol 10 µL

Methodology (Step-by-Step):

Buffer Preparation: Dissolve 0.77g Ammonium Acetate in 1000mL water. Adjust pH to 5.0 ±

0.05 using dilute acetic acid. Filter through 0.45µm nylon filter.
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Standard Preparation: Prepare a stock solution of the Ketone (86404-63-9) and Epoxide

(86386-76-7) at 0.1 mg/mL in mobile phase.

System Suitability: Inject the standard mixture.

Requirement: Resolution (Rs) between Ketone and Epoxide peaks > 2.0.

Requirement: Tailing factor < 1.5 for all peaks (Triazoles are prone to tailing due to

interaction with residual silanols; the ammonium acetate buffer suppresses this).

Retention Time Logic:

Fluconazole (API): Elutes first (most polar due to -OH and two triazoles).

Ketone (Impurity E): Elutes later (less polar).

Epoxide (Impurity G): Elutes last (most hydrophobic).

Self-Validating Check: If the resolution between the Epoxide and the Ketone degrades, it

indicates column aging (loss of end-capping). The basic nitrogen on the triazole ring interacts

strongly with exposed silanols. Corrective Action: Increase buffer ionic strength or replace the

column.

Part 4: Regulatory & Safety Considerations
Handling the Epoxide (CAS 86386-76-7)

Reactivity: The epoxide ring is highly strained and electrophilic. It is susceptible to hydrolysis

if exposed to atmospheric moisture, converting it to the diol impurity (which is difficult to

purge).

Storage: Must be stored under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Toxicity: Like many epoxides, it should be treated as a potential alkylating agent and

genotoxic impurity (GTI) until proven otherwise.

Pharmacopeial Compliance
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European Pharmacopoeia (Ph.[5][6] Eur.): Explicitly lists the Ketone as Impurity E and the

Epoxide as Impurity G.

USP: Lists the Ketone as Related Compound C.

Limit: In the final API, these intermediates must usually be controlled to < 0.15% (ICH Q3A)

or lower if flagged as genotoxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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